Cas no 5302-52-3 (1,3-Bis(2-nitrophenyl)urea)

• Product name: 1,3-Bis(2-nitrophenyl)urea
• CAS No: 5302-52-3
• MF: C₁₃H₁₀N₄O₅
• MW: 302.242
• CID: 2693367
• PubChem ID: 241638

1,3-Bis(2-nitrophenyl)urea Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(2-nitrophenyl) urea
• AS-0433
• SR-01000203555
• NSC-49342
• SCHEMBL11332310
• SR-01000203555-1
• MFCD00226745
• SY394376
• 5302-52-3
• DTXSID00287157
• NSC49342
• 13201-86-0
• 1,3-bis(2-nitrophenyl)urea
• 1,3-Bis(2-nitrophenyl)urea

• Inchi： InChI=1S/C13H10N4O5/c18-13(14-9-5-1-3-7-11(9)16(19)20)15-10-6-2-4-8-12(10)17(21)22/h1-8H,(H2,14,15,18)
• InChI Key： QZLBMMPGNZXIAO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 302.06511943Da
• Monoisotopic Mass: 302.06511943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 133Ų